N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

• IUPAC Name: N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H22N4O5/c1-29-17-7-9-18(10-8-17)30-14-19-24-20(31-25-19)12-23-22(28)15-11-21(27)26(13-15)16-5-3-2-4-6-16/h2-10,15H,11-14H2,1H3,(H,23,28)
• InChI Key: BVBQPIDPGYQTAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=NOC(=N2)CNC(=O)C3CC(=O)N(C3)C4=CC=CC=C4
• Molecular Formula: C22H22N4O5
• Molecular Weight: 422.4 g/mol

Description

N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N4O5 and its molecular weight is 422.441. The purity is usually 95%.
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Scientific Research Applications

Antidiabetic Potential

• Oxadiazole derivatives have been explored for their antidiabetic properties through in vitro screenings, such as the α-amylase inhibition assay. This suggests a potential application of oxadiazole derivatives in managing diabetes by inhibiting enzymes involved in carbohydrate digestion (J. Lalpara et al., 2021).

Antimicrobial and Antitumor Activity

• Certain oxadiazole compounds, including those with methoxyphenoxy groups, have shown promising results in inhibiting the growth of various gram-positive and gram-negative bacteria, as well as exhibiting antiproliferative effects against human tumor cell lines. This highlights their potential use as antimicrobial and chemotherapeutic agents (B. Kaya et al., 2017).

Chemical Synthesis and Pharmacological Evaluation

• The synthesis and evaluation of oxadiazole derivatives, including their binding affinity to certain receptors and their effects in various pharmacological models, reveal their potential in drug development, particularly as selective antagonists for specific receptor targets (Y. Liao et al., 2000).

Nematocidal Activity

• Novel oxadiazole derivatives have also been synthesized and evaluated for their nematocidal activities, demonstrating significant potential against specific pests. This opens up avenues for developing new nematicides based on oxadiazole chemistry (Dan Liu et al., 2022).